Cas no 827024-11-3 (1H-Pyrrole, 2-acetyl-1-[(4-methylphenyl)sulfonyl]-5-(2-naphthalenyl)-)

• Product Name: 1H-Pyrrole, 2-acetyl-1-[(4-methylphenyl)sulfonyl]-5-(2-naphthalenyl)-
• CAS No: 827024-11-3
• MF: C₂₃H₁₉NO₃S
• MW: 389.466864824295
• CID: 686516
• PubChem ID: 71417838
• Update Time: 2025-04-19

1H-Pyrrole, 2-acetyl-1-[(4-methylphenyl)sulfonyl]-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-acetyl-1-[(4-methylphenyl)sulfonyl]-5-(2-naphthalenyl)-
• 1-[1-(4-methylphenyl)sulfonyl-5-naphthalen-2-ylpyrrol-2-yl]ethanone
• 827024-11-3
• 1-[1-(4-Methylbenzene-1-sulfonyl)-5-(naphthalen-2-yl)-1H-pyrrol-2-yl]ethan-1-one
• 1-(5-(Naphthalen-2-yl)-1-tosyl-1H-pyrrol-2-yl)ethan-1-one
• DTXSID70837168

• Inchi： 1S/C23H19NO3S/c1-16-7-11-21(12-8-16)28(26,27)24-22(17(2)25)13-14-23(24)20-10-9-18-5-3-4-6-19(18)15-20/h3-15H,1-2H3
• InChI Key： XFGGTBQSMSAOAX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(C(C)=O)=CC=C1C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 389.10856464g/mol
• Monoisotopic Mass: 389.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 64.5Ų